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Compound of Interest

3',5"-Dimethyl-3-(2-
Compound Name:

methylphenyl)propiophenone
CAS No.: 898789-60-1

Cat. No.: B1360505

Get Quote

\

Technical Application Note: 3',5'-Dimethyl-3-(2-
methylphenyl)propiophenone
A Strategic Intermediate for 1,3-Diarylpropane

Pharmacophores
Executive Summary & Chemical Identity[1]

3',5'-Dimethyl-3-(2-methylphenyl)propiophenone is a high-value pharmaceutical
intermediate characterized by a 1,3-diarylpropane backbone. This structural motif is a
"privileged scaffold" in medicinal chemistry, serving as the hydrophobic core for various Central
Nervous System (CNS) agents, particularly Sigma-1 receptor (

R) agonists, dopamine stabilizers, and centrally acting muscle relaxants (similar to
Tolperisone).
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The molecule features a specific substitution pattern—a 3,5-dimethyl group on the
acetophenone ring and an ortho-methyl group on the distal phenyl ring. This steric bulk is
critical for modulating metabolic stability (blocking metabolic "soft spots") and enhancing
selectivity for hydrophobic binding pockets in GPCRs and ion channels.

Property Data
1-(3,5-dimethylphenyl)-3-(2-
IUPAC Name ( yiphenyl)-3-(
methylphenyl)propan-1-one
CAS Number 898789-60-1

Molecular Formula

Molecular Weight 252.35 g/mol

Viscous oil or low-melting solid (depending on

Physical State )
purity)

Soluble in DCM, EtOAc, DMSQO:; Insoluble in

Solubility )
water

Key Pharmacophore 1,3-Diarylpropane (Linker length: 3 carbons)

Application Logic: The "Privileged Scaffold" Hypothesis

In drug design, this intermediate is utilized to access two primary chemical spaces. The choice
of downstream chemistry dictates the therapeutic class:

» Pathway A: Sigma-1 Receptor Ligands (Neuroprotection)

o Mechanism:[1][2] The ketone is converted via reductive amination to a tertiary amine. The
1,3-diarylpropylamine structure mimics the pharmacophore of high-affinity

R agonists (e.g., SA4503, Cutimesal), which promote mitochondrial stability and
neuroplasticity.

o Pathway B: Centrally Acting Muscle Relaxants

o Mechanism:[1][2] The ketone undergoes
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-functionalization (Mannich reaction or

-bromination/amination). This yields structures analogous to Tolperisone or Eperisone,
which block voltage-gated sodium channels and stabilize membranes.

Visualizing the Application Workflow

The following diagram illustrates the critical decision points in using this intermediate.

Pathway A: Intermediate:
Reductive Amination Secondary/Tertiary Amine

Pathway B:
Alpha-Bromination

NaBH(OAc)3 / Amine

3'5-Dimethyl-3-(2-methylphenyl)
propiophenone
(Starting Material)
Target Class:
Muscle Relaxant

Alpha-Bromo Ketone

(Na+ Channel Blocker)

Click to download full resolution via product page

Figure 1: Strategic divergence in the synthesis of CNS-active agents using the propiophenone
intermediate.

Detailed Experimental Protocols
Protocol 1: Synthesis of the Intermediate (The "Make")

Note: If the intermediate is not purchased, it must be synthesized with high regiocontrol. The
most robust method is the Aldol-Reduction sequence.

Objective: Synthesize 3',5'-Dimethyl-3-(2-methylphenyl)propiophenone from 3,5-
dimethylacetophenone and 2-methylbenzaldehyde.

Reagents:
o 3,5-Dimethylacetophenone (1.0 eq)

e 2-Methylbenzaldehyde (1.0 eq)
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Sodium Hydroxide (NaOH), 10% aq.[3]

Ethanol (solvent)

Palladium on Carbon (Pd/C), 10% w/w

Hydrogen gas (

Step-by-Step Methodology:
e Claisen-Schmidt Condensation:

o Charge a reactor with 3,5-dimethylacetophenone (100 mmol) and 2-methylbenzaldehyde
(200 mmol) in Ethanol (200 mL).

o Cool to 0-5°C.
o Dropwise add 10% NaOH (50 mL) over 30 minutes, maintaining temperature <10°C.
o Allow to warm to room temperature (20—25°C) and stir for 4—6 hours.

o Checkpoint: Monitor by TLC/HPLC for the disappearance of acetophenone. The product
(Chalcone) will likely precipitate as a yellow solid.

o Workup: Filter the solid, wash with cold water/ethanol (1:1) until neutral pH. Dry under

vacuum.
o Catalytic Hydrogenation:
o Dissolve the Chalcone (intermediate) in Ethyl Acetate or Ethanol.
o Add 10% Pd/C catalyst (5% by weight of substrate).
o Hydrogenate at 30-50 psi

pressure at room temperature for 2—4 hours.
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o Critical Note: Monitor closely to prevent over-reduction of the ketone to the alcohol. Stop
immediately when the alkene is consumed.

o Purification: Filter through Celite to remove Pd/C. Concentrate the filtrate.

o Result: 3',5'-Dimethyl-3-(2-methylphenyl)propiophenone (Yield >85%).[3]

Protocol 2: Downstream Application (The "Use")

Scenario: Synthesis of a Sigma-1 Agonist via Reductive Amination.

Objective: Convert the ketone to a tertiary amine (e.g., N-propyl-1-(3,5-dimethylphenyl)-3-(2-
methylphenyl)propan-1-amine).

Reagents:

3',5'-Dimethyl-3-(2-methylphenyl)propiophenone (Intermediate)[4]

Propylamine (or desired cyclic amine like Piperidine)

Titanium(lV) isopropoxide (

) — Lewis Acid Catalyst

Sodium Borohydride (

) or Sodium Triacetoxyborohydride (

)

Methanol/THF

Methodology:
e Imine Formation:
o In adry flask under

, dissolve the propiophenone (10 mmol) in dry THF (20 mL).

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1360505/docs?utm_src=pdf-body#using-3-5-dimethyl-3-2-methylphenyl-propiophenone-as-a-pharmaceutical-intermediate
https://www.chemicalbook.com/synthesis/850222-40-1.htm
https://www.benchchem.com/product/b1360505/docs?utm_src=pdf-body#using-3-5-dimethyl-3-2-methylphenyl-propiophenone-as-a-pharmaceutical-intermediate
https://www.guidechem.com/dictionary_keys_C18H20O.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Add the amine (12 mmol, 1.2 eq).
o Add

(15 mmol, 1.5 eq) to scavenge water and activate the carbonyl.
o Stir at room temperature for 6-12 hours. (Solution usually turns yellow/orange).

e Reduction:

[¢]

Dilute with Methanol (10 mL).

Cool to 0°C.

o

o Add

(20 mmol, 2.0 eq) portion-wise. Caution: Gas evolution.

o

Stir for 2 hours at ambient temperature.

e Quench & Isolation:

[¢]

Quench with 1N NaOH (to precipitate Titanium salts).

[e]

Filter through a pad of Celite.

o

Extract the filtrate with Dichloromethane (DCM).

[¢]

Wash organic layer with brine, dry over

[¢]

Purification: Flash column chromatography (Silica gel, Hexane:EtOAc with 1%

Quality Control & Analytical Standards

To ensure the integrity of the intermediate before downstream processing, the following
specifications must be met.

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Test Method Acceptance Criteria

Purity HPLC-UV (254 nm) > 98.0% Area

Characteristic multiplets:

Identity -NMR (CDCI3) 2.3 (s, 6H, Ar-Me),

2.9-3.2 (m, 4H, linker)
Residual Solvent GC-Headspace Ethanol < 5000 ppm
Heavy Metals (CP-MS Pd < 10 ppm (if synthesized

via hydrogenation)

Key NMR Diagnostic Signals:
o Linker: The ethylene bridge (

) appears as two distinct triplets or multiplets around 3.0-3.3 ppm.

o Aromatic Region: The 3,5-dimethyl substitution pattern on the ketone ring typically shows a
singlet (2H) and a singlet (1H) pattern, or close multiplets, distinct from the complex multiplet
of the 2-methylphenyl ring.

Safety & Handling (E-E-A-T)
o Lachrymator Warning: While the propiophenone itself is generally stable,

-brominated derivatives (if generated in Pathway B) are potent lachrymators (tear gas
agents). All work involving bromination must be performed in a high-efficiency fume hood.

e Environmental: The synthesis involves transition metals (Pd). Waste streams must be
segregated for metal recovery.

o Storage: Store under nitrogen in a cool, dry place. Ketones can undergo slow autoxidation or
moisture absorption over time.
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Disclaimer: This document is for research and development purposes only. The synthesis of
pharmaceutical intermediates may be subject to patent restrictions in certain jurisdictions.[1]
Ensure compliance with all local safety and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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